Cas no 914299-45-9 (5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole)

5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with an ethyl group and a pyrrolidin-3-ylmethoxymethyl moiety. This structure imparts unique reactivity and potential pharmacological properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The oxadiazole ring contributes to metabolic stability, while the pyrrolidine moiety enhances solubility and binding affinity to biological targets. Its well-defined synthetic route allows for high purity and scalability, supporting research applications in developing enzyme inhibitors or receptor modulators. The compound’s balanced lipophilicity and functional group diversity make it a versatile scaffold for structure-activity relationship studies.
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole structure
914299-45-9 structure
Product Name:5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
CAS No:914299-45-9
MF:C10H17N3O2
MW:211.260882139206
MDL:MFCD16294569
CID:823670
PubChem ID:53415076
Update Time:2025-06-11

5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-3-(pyrrolidin-3-ylmethoxymethyl)-[1,2,4]oxadiazole
    • 5-ETHYL-3-((PYRROLIDIN-3-YLMETHOXY)METHYL)-1,2,4-OXADIAZOLE
    • 5-Ethyl-3-[(3-pyrrolidinylmethoxy)methyl]-1,2,4-oxadiazole
    • 5-Ethyl-3-[(3-pyrrolidinylmethoxy)methyl]-1,2,4-oxadiazole, AldrichCPR
    • 5-Ethyl-3-[(3-pyrrolidinylmethoxy)methyl]-1,2,4-oxadiazole (ACI)
    • 1,2,4-Oxadiazole, 5-ethyl-3-[(3-pyrrolidinylmethoxy)methyl]-
    • DTXSID101192035
    • AKOS011658981
    • DB-368695
    • F52398
    • 5-ethyl-3-(pyrrolidin-3-ylmethoxymethyl)-1,2,4-oxadiazole
    • MFCD16294569
    • 914299-45-9
    • CS-0084249
    • 5-ethyl-3-{[(pyrrolidin-3-yl)methoxy]methyl}-1,2,4-oxadiazole
    • CS-16016
    • 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
    • MDL: MFCD16294569
    • Inchi: 1S/C10H17N3O2/c1-2-10-12-9(13-15-10)7-14-6-8-3-4-11-5-8/h8,11H,2-7H2,1H3
    • InChI Key: DMGYVPBLEZAFTD-UHFFFAOYSA-N
    • SMILES: O(CC1=NOC(CC)=N1)CC1CNCC1

Computed Properties

  • Exact Mass: 211.132076794g/mol
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.2
  • XLogP3: 0.6

5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB483166-250 mg
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
914299-45-9
250MG
€480.80 2023-04-20
abcr
AB483166-1 g
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
914299-45-9
1g
€1,100.40 2023-04-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XY0008-5g
5-ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
914299-45-9 95%
5g
$1550 2023-09-07
Chemenu
CM542292-100mg
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
914299-45-9 95%+
100mg
$124 2024-07-20
Chemenu
CM542292-250mg
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
914299-45-9 95%+
250mg
$206 2024-07-20
Chemenu
CM542292-1g
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
914299-45-9 95%+
1g
$501 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1154889-100mg
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
914299-45-9 95%
100mg
¥747.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1154889-250mg
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
914299-45-9 95%
250mg
¥1243.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1154889-1g
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole
914299-45-9 95%
1g
¥3018.00 2024-04-25
abcr
AB483166-250mg
5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole; .
914299-45-9
250mg
€327.80 2025-04-15

Additional information on 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole

Comprehensive Overview of 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole (CAS No. 914299-45-9)

The compound 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole (CAS No. 914299-45-9) is a heterocyclic molecule featuring a 1,2,4-oxadiazole core, which is a five-membered ring containing two nitrogen atoms and one oxygen atom. This structural motif is of significant interest in medicinal chemistry due to its versatility in drug design. The presence of the pyrrolidin-3-ylmethoxy and ethyl substituents enhances its potential for biological activity, making it a candidate for further pharmacological studies.

Recent trends in pharmaceutical research highlight the growing demand for novel heterocyclic compounds like 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the pyrrolidine moiety's affinity for neurotransmitter receptors. This aligns with the increasing focus on neurodegenerative diseases and mental health therapeutics, topics frequently searched in academic and industry databases.

The synthesis of 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole typically involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 914299-45-9 serves as a unique identifier in chemical databases, facilitating precise literature searches. The compound's molecular weight and logP values are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a hot topic in drug discovery circles.

From a structural perspective, the oxadiazole ring is known for its metabolic stability and ability to mimic peptide bonds, making it a valuable scaffold in bioisosteric replacements. The ethyl group at the 5-position and the pyrrolidin-3-ylmethoxy side chain contribute to the compound's lipophilicity and potential blood-brain barrier permeability. These attributes are frequently discussed in forums and publications related to CNS drug development.

In the context of computational chemistry, 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole has been the subject of molecular docking studies to predict its binding affinity for various receptors. Such in silico approaches are increasingly popular among researchers seeking to optimize lead compounds before costly lab experiments. This aligns with the broader industry shift toward AI-driven drug design, a trending topic in scientific and tech communities.

The compound's potential as a pharmacophore is underscored by its structural similarity to known bioactive molecules. For instance, the pyrrolidine moiety is a common feature in dopamine and serotonin receptor modulators, which are heavily researched for conditions like Parkinson's disease and depression. These connections make CAS No. 914299-45-9 a subject of interest in both academic and pharmaceutical settings.

Quality control and analytical characterization of 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in preclinical studies. Discussions around analytical method validation and ICH guidelines often reference such compounds, reflecting their importance in drug development pipelines.

In summary, 5-Ethyl-3-((pyrrolidin-3-ylmethoxy)methyl)-1,2,4-oxadiazole (CAS No. 914299-45-9) represents a promising scaffold in modern medicinal chemistry. Its unique combination of a 1,2,4-oxadiazole core and pyrrolidine side chain offers diverse opportunities for therapeutic innovation, particularly in CNS-targeted therapies. As research continues to explore its full potential, this compound is likely to remain a focal point in discussions about heterocyclic drug design and small-molecule therapeutics.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.